Cas no 93591-69-6 (1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro-)

• Product Name: 1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro-
• CAS No: 93591-69-6
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 801432
• PubChem ID: 13301600
• Update Time: 2025-04-19

1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro-
• 7-bromo-2,3,4,5-tetrahydro-1-benzoxepine
• 7-BROMO-3,4-DIHYDRO-2H-BENZO[B]OXEPINE
• 1-Benzoxepin, 7-bromo-2,3,4,5-tetrahydro-
• 7-bromo-2,3,4,5-tetrahydrobenzo[b]oxepine
• SCHEMBL3520162
• DTXSID70535718
• AKOS015969210
• 93591-69-6
• LIKLOHRHBYKOHW-UHFFFAOYSA-N

• Inchi： 1S/C10H11BrO/c11-9-4-5-10-8(7-9)3-1-2-6-12-10/h4-5,7H,1-3,6H2
• InChI Key： LIKLOHRHBYKOHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCCCO2

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.999328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.3

Experimental Properties

• PSA: 9.23000
• LogP: 3.16420